![molecular formula C13H20N4 B2671720 2-Cyclopropyl-4,5-dimethyl-6-piperazin-1-yl-pyrimidine CAS No. 1708080-36-7](/img/structure/B2671720.png)
2-Cyclopropyl-4,5-dimethyl-6-piperazin-1-yl-pyrimidine
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Description
2-Cyclopropyl-4,5-dimethyl-6-piperazin-1-yl-pyrimidine is a useful research compound. Its molecular formula is C13H20N4 and its molecular weight is 232.331. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis and Medicinal Chemistry Applications
Heterocyclic Synthesis
The synthesis of novel heterocyclic compounds, including pyrimidine derivatives, plays a crucial role in the development of new therapeutic agents. A study by Ho and Suen (2013) demonstrated the synthesis of novel heterocyclic compounds incorporating a pyrimidine moiety, showcasing the importance of such structures in medicinal chemistry and drug discovery efforts (Ho & Suen, 2013).
Antimicrobial and Anticancer Agents
Several studies have focused on synthesizing and evaluating the biological activities of pyrimidine derivatives. For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020). Similarly, Mallesha et al. (2012) synthesized pyrido[1,2-a]pyrimidin-4-one derivatives, which showed promising antiproliferative activity against various human cancer cell lines (Mallesha et al., 2012).
Pharmacokinetics and Drug Metabolism
Drug Metabolism Studies
Research on the metabolism and pharmacokinetics of compounds containing pyrimidine and piperazine units, such as the study by Sharma et al. (2012), provides insights into the metabolic pathways and elimination mechanisms of these compounds. This information is crucial for drug development, ensuring efficacy and safety (Sharma et al., 2012).
Synthesis Techniques and Chemical Properties
Synthetic Techniques
Innovative synthetic methods, such as those developed by Li et al. (2012) for the preparation of Urapidil, demonstrate the importance of efficient synthesis techniques in creating compounds with potential therapeutic applications. Such techniques can optimize reaction conditions and improve yield and purity (Li et al., 2012).
Properties
IUPAC Name |
2-cyclopropyl-4,5-dimethyl-6-piperazin-1-ylpyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N4/c1-9-10(2)15-12(11-3-4-11)16-13(9)17-7-5-14-6-8-17/h11,14H,3-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVADOAHQEHJZTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(N=C1N2CCNCC2)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.